Cas no 128321-91-5 (Phenanthro[2,1-b]furan-2-methanol,2,3,4,5-tetrahydro-9-hydroxy-7-methoxy-a,a-dimethyl- (9CI))

• Product Name: Phenanthro[2,1-b]furan-2-methanol,2,3,4,5-tetrahydro-9-hydroxy-7-methoxy-a,a-dimethyl- (9CI)
• CAS No: 128321-91-5
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 161874
• Update Time: 2024-03-01

Phenanthro[2,1-b]furan-2-methanol,2,3,4,5-tetrahydro-9-hydroxy-7-methoxy-a,a-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenanthro[2,1-b]furan-2-methanol,2,3,4,5-tetrahydro-9-hydroxy-7-methoxy-a,a-dimethyl- (9CI)
• SpirantholC
• Phenanthro[2,1-b]furan-2-methanol, 2,3,4,5-tetrahydro-9-hydroxy-7-methoxy-α,α-dimethyl- (9CI)

• Inchi： 1S/C20H22O4/c1-20(2,22)18-10-15-13-5-4-11-8-12(23-3)9-16(21)19(11)14(13)6-7-17(15)24-18/h6-9,18,21-22H,4-5,10H2,1-3H3
• InChI Key： RJZSPFLLKPIMGP-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)O)CC2=C3C(C4=C(CC3)C=C(OC)C=C4O)=CC=C12

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 2.025

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 551.8±50.0 °C(Predicted)
• PSA: 52.54
• pka: 9.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives